2-[(1H-benzimidazol-2-ylmethyl)thio]-1-propyl-1H-benzimidazole

• IUPAC Name: 2-(1H-benzimidazol-2-ylmethylsulfanyl)-1-propylbenzimidazole
• InChI: InChI=1S/C18H18N4S/c1-2-11-22-16-10-6-5-9-15(16)21-18(22)23-12-17-19-13-7-3-4-8-14(13)20-17/h3-10H,2,11-12H2,1H3,(H,19,20)
• InChI Key: KDSAXHHAWLQIPW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1SCC3=NC4=CC=CC=C4N3
• Molecular Formula: C18H18N4S
• Molecular Weight: 322.4 g/mol

Description

Benzimidazole derivatives are a class of heterocyclic aromatic compounds. They share a fundamental structural characteristic of a six-membered benzene ring fused to a five-membered imidazole ring. Molecules having benzimidazole motifs have shown promising applications in biological and clinical studies.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by a bicyclic system consisting of a benzene ring fused to an imidazole ring. The specific substituents attached to this core structure can greatly influence the properties of the compound.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo various chemical reactions, including nucleophilic substitution and coordination with metal ions. The exact reactions depend on the specific structure and substituents of the benzimidazole derivative.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives depend on their specific structure. For example, the compound “2-[(1H-benzimidazol-2-ylmethyl)thio]ethanol hydrochloride” has a molecular weight of 244.74 and is a solid at room temperature.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their specific structure and the biological system in which they are acting. For example, some benzimidazole derivatives have been found to exhibit antimicrobial, antiviral, and anticancer activities.

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives depend on their specific structure and use. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

Benzimidazole derivatives are a focus of ongoing research due to their wide range of biological activities. Future research will likely continue to explore the synthesis of new benzimidazole derivatives and their potential applications in medicine and other fields.